
A Technical Guide to the Density of Perfluoro-2-
methyl-2-pentene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Perfluoro-2-methyl-2-pentene

Cat. No.: B072772 Get Quote

This technical guide provides a comprehensive overview of the density of perfluoro-2-methyl-
2-pentene, a fluorinated alkene. The information is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis. This document

summarizes key quantitative data, outlines a general experimental protocol for density

determination, and includes a workflow diagram for clarity.

Physical and Chemical Properties
Perfluoro-2-methyl-2-pentene, with the chemical formula C₆F₁₂, is a perfluoroalkene. Its

molecular weight is approximately 300.05 g/mol .[1][2] It is also known by its CAS number

1584-03-8.[1][2][3][4] This compound is a clear, colorless liquid and is considered a highly

flammable liquid and vapor.[2][3]

Quantitative Data: Density
The density of perfluoro-2-methyl-2-pentene has been reported in the literature. The

available data is summarized in the table below for ease of comparison.

Parameter Value Temperature Source

Density 1.622 g/mL 25 °C ChemicalBook[1][5]

Density 1.62 g/mL Not Specified
Thermo Scientific Alfa
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Note: It is crucial to consider the temperature at which the density is measured, as it can

influence the value.

Experimental Protocol for Density Determination
While specific experimental details for the density measurement of perfluoro-2-methyl-2-
pentene are not readily available in the public domain, a general and widely accepted method

for determining the density of a liquid, such as using a pycnometer or a digital density meter, is

described below.

Objective: To accurately determine the density of a liquid sample of perfluoro-2-methyl-2-
pentene.

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance (accurate to at least 0.0001 g)

Temperature-controlled water bath or incubator

Perfluoro-2-methyl-2-pentene sample

Distilled water (for calibration)

Acetone or other suitable solvent (for cleaning and drying)

Pipettes

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer with a suitable solvent (e.g.,

acetone) and then with distilled water. Dry the pycnometer completely.

Weighing the Empty Pycnometer: Accurately weigh the clean, dry, and empty pycnometer on

the analytical balance. Record this mass as m₁.
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Calibration with Distilled Water:

Fill the pycnometer with distilled water.

Ensure no air bubbles are trapped inside.

Place the pycnometer in a temperature-controlled water bath set to a specific temperature

(e.g., 25 °C) and allow it to equilibrate.

Once equilibrated, the water level in the capillary will be constant. Carefully wipe any

excess water from the outside of the pycnometer.

Weigh the pycnometer filled with water. Record this mass as m₂.

Density of Water: Note the density of water (ρwater) at the experimental temperature from a

reliable reference table.

Volume of the Pycnometer: Calculate the volume of the pycnometer (V) using the formula:

V = (m₂ - m₁) / ρwater

Measurement with Perfluoro-2-methyl-2-pentene:

Empty and dry the pycnometer.

Fill the pycnometer with the perfluoro-2-methyl-2-pentene sample, again ensuring no air

bubbles are present.

Equilibrate the filled pycnometer to the same temperature as the water calibration.

Wipe the exterior dry and weigh it. Record this mass as m₃.

Calculating the Density: Calculate the density of the perfluoro-2-methyl-2-pentene sample

(ρsample) using the formula:

ρsample = (m₃ - m₁) / V
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Safety Precautions: Perfluoro-2-methyl-2-pentene is flammable and should be handled in a

well-ventilated fume hood. Appropriate personal protective equipment (gloves, safety glasses)

should be worn.

Visualizing the Experimental Workflow
The logical flow of the experimental protocol for determining the density of a liquid can be

represented as follows:
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Experimental Workflow for Density Measurement

Start: Prepare Pycnometer

Weigh Empty Pycnometer (m1)

Calibrate with Distilled Water

Weigh Pycnometer + Water (m2)

Calculate Pycnometer Volume (V)

Fill Pycnometer with Sample

Weigh Pycnometer + Sample (m3)

Calculate Sample Density (ρ_sample)

End: Report Density

Click to download full resolution via product page

Caption: A flowchart of the key steps for determining liquid density using a pycnometer.
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Applications and Context
Perfluoro-2-methyl-2-pentene is a dimer of hexafluoropropylene and is used in the production

of waterproof and oil-proof finishing agents for textiles and leather.[1] It also serves as a

blowing agent in the manufacturing of polyurethane foams.[1] Understanding its physical

properties, such as density, is essential for its application in these industrial processes, as well

as for chemical reaction engineering and fluid dynamics modeling.

While this document focuses on density, it is important to note the broader context of

characterizing per- and polyfluoroalkyl substances (PFAS), the class of compounds to which

perfluoro-2-methyl-2-pentene belongs. The physical and chemical properties of PFAS are

critical for understanding their environmental fate and transport.[6] However, obtaining reliable

experimental data for many PFAS can be challenging.[6] Advanced analytical techniques such

as NMR spectroscopy are often employed for the structural characterization and determination

of other properties of PFAS.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Perfluoro-2-methyl-2-pentene CAS#: 1584-03-8 [m.chemicalbook.com]

2. Perfluoro(2-methyl-2-pentene) | C6F12 | CID 74105 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Perfluoro(2-methyl-2-pentene), 97% 5 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

4. Perfluoro-2-methyl-2-pentene [webbook.nist.gov]

5. Perfluoro-2-methyl-2-pentene | 1584-03-8 [chemicalbook.com]

6. pfas-1.itrcweb.org [pfas-1.itrcweb.org]

7. Experimental Determination of pK a for 10 PFAS, Mono‑, Di‑, and Trifluoroacetic Acid by
19F‑NMR - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b072772?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB9499175_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9499175_EN.htm
https://www.benchchem.com/product/b072772?utm_src=pdf-body
https://pfas-1.itrcweb.org/4-physical-and-chemical-properties/
https://pfas-1.itrcweb.org/4-physical-and-chemical-properties/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12424170/
https://www.benchchem.com/product/b072772?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB9499175_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://pubchem.ncbi.nlm.nih.gov/compound/74105
https://www.thermofisher.com/order/catalog/product/A18394.06
https://www.thermofisher.com/order/catalog/product/A18394.06
https://webbook.nist.gov/cgi/inchi?ID=C1584038&Mask=200
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9499175.htm
https://pfas-1.itrcweb.org/4-physical-and-chemical-properties/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12424170/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12424170/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [A Technical Guide to the Density of Perfluoro-2-methyl-
2-pentene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072772#density-of-perfluoro-2-methyl-2-pentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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